![molecular formula C14H22O8 B1606251 Tetraethyl 1,1,2,2-ethanetetracarboxylate CAS No. 632-56-4](/img/structure/B1606251.png)
Tetraethyl 1,1,2,2-ethanetetracarboxylate
Overview
Description
Tetraethyl 1,1,2,2-ethanetetracarboxylate, also known as Tetrakis (ethoxycarbonyl)ethane or 1,1,2,2-Tetracarbethoxyethane, is a chemical compound with the formula C14H22O8 . It is used in the synthesis of double-ring molecules .
Synthesis Analysis
This compound has been used in the synthesis of double-ring molecules . It was also used in the preparation of tapt and tapt·4HCl·EtOH·0.5H2O .Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The 3D structure may be viewed using Java or Javascript .Chemical Reactions Analysis
This compound has been used in the synthesis of double-ring molecules . It was also used in the preparation of tapt and tapt·4HCl·EtOH·0.5H2O .Physical And Chemical Properties Analysis
This compound has a molecular weight of 318.32 . Its melting point is 73-75 °C (lit.) . The density is 1.0640 and the refractive index is 1.4105 (estimate) .Scientific Research Applications
Electrochemical Reduction
Research demonstrates that tetraalkylammonium compounds can undergo electrochemical reduction, leading to various chemical reactions including the Hofmann elimination, which produces alkenes and trialkylamines. This insight could inform studies on electrochemical properties or reactivity of related esters including Tetraethyl 1,1,2,2-ethanetetracarboxylate (Dahm & Peters, 1996).
Multicomponent Reactions
Tetrazole derivatives, known for their stability and bioisosterism with carboxylic acids, highlight the importance of multicomponent reactions (MCRs) for generating complex molecules. This context could guide research into synthesizing novel compounds from this compound via MCRs for medicinal chemistry applications (Neochoritis, Zhao, & Dömling, 2019).
Metal-Organic Frameworks (MOFs)
The use of polycarboxylate ligands in constructing MOFs with diverse structures suggests potential applications for this compound in designing new MOF materials. These materials have implications for catalysis, gas storage, and separation technologies (Sun et al., 2010).
Palladium-Catalysed Synthesis
Research on palladium-catalysed synthesis of triaryl(heteroaryl)methanes via C–H functionalization reveals pathways for creating complex organic structures. This could imply methods for derivatizing this compound in organic synthesis and materials science (Zhang et al., 2017).
Catalysis and MOF Properties
Studies on permanently microporous MOFs with metalloporphyrin struts offer insights into catalysis and substrate concentration effects within MOF pores. This research might inform applications of this compound in catalysis or as a building block in MOF design (Shultz et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Tetraethyl 1,1,2,2-ethanetetracarboxylate is primarily used as a chemical reagent in the synthesis of double-ring molecules
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific reactions it is involved in. As a chemical reagent, it contributes to the synthesis of double-ring molecules . The exact nature of these effects would depend on the specific reaction conditions and the other reactants involved.
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the specific reaction conditions (such as temperature and pH), the presence of other reactants, and the specific procedures used in the reaction .
Biochemical Analysis
Biochemical Properties
Tetraethyl 1,1,2,2-ethanetetracarboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, facilitating the synthesis of complex organic molecules . The compound is known to participate in esterification reactions, where it acts as a reactant to form esters. Additionally, this compound is involved in the preparation of tapt and tapt·4HCl·EtOH·0.5H2O, indicating its utility in organic synthesis .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . The compound has been observed to affect the proliferation and differentiation of cells, potentially altering their normal physiological functions. Furthermore, this compound can impact cellular homeostasis by interacting with key regulatory proteins and enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction. The compound’s ability to form stable complexes with proteins and enzymes is crucial for its function. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over extended periods. Long-term exposure to the compound can lead to alterations in cellular processes and functions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as promoting cell growth and differentiation . At higher doses, this compound can become toxic, leading to adverse effects on cellular and physiological functions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors . The compound can influence metabolic flux and alter metabolite levels within cells. It is known to participate in esterification and hydrolysis reactions, contributing to the synthesis and breakdown of complex organic molecules . The interactions of this compound with metabolic enzymes are critical for its function in biochemical processes .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms . The compound can interact with transporters and binding proteins, facilitating its movement across cellular membranes. Its localization and accumulation within specific cellular compartments are influenced by these interactions . Understanding the transport and distribution of this compound is essential for elucidating its role in cellular functions .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function . The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. Its presence in particular subcellular locations can influence its interactions with other biomolecules and its overall biochemical activity . Understanding the subcellular localization of this compound provides insights into its mechanism of action and effects on cellular processes .
properties
IUPAC Name |
tetraethyl ethane-1,1,2,2-tetracarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O8/c1-5-19-11(15)9(12(16)20-6-2)10(13(17)21-7-3)14(18)22-8-4/h9-10H,5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQSBVZIXVVORQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C(=O)OCC)C(=O)OCC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90212554 | |
Record name | Tetraethyl ethane-1,1,2,2-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90212554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
632-56-4 | |
Record name | 1,1,2,2-Tetraethyl 1,1,2,2-ethanetetracarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=632-56-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetraethyl 1,1,2,2-ethanetetracarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000632564 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrakis(ethoxycarbonyl)ethane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2203 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Tetraethyl ethane-1,1,2,2-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90212554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetraethyl ethane-1,1,2,2-tetracarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.165 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Tetraethyl 1,1,2,2-ethanetetracarboxylate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5G8A5ZPV2T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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